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Compound of Interest

4-Bromo-2-hydroxy-6-
Compound Name:
methoxybenzaldehyde

Cat. No.: B13979227

Get Quote

\ J

From Compliance to Catalysis: A Senior Scientist’s
Handbook
Chemical Identity & Structural Analysis

CAS Number: 1399049-46-7 Molecular Formula: CsH7BrOs Molecular Weight: 231.04 g/mol
Synonyms: 4-Bromo-6-methoxysalicylaldehyde; 2-Hydroxy-4-bromo-6-methoxybenzaldehyde.

The "Why" Behind the Structure

This compound is not merely a reagent; it is a tri-functionalized scaffold critical for diversity-
oriented synthesis. Its value lies in the orthogonal reactivity of its three functional handles,
allowing for sequential derivatization without protecting group manipulation.

* The Aldehyde (C-1): A classic electrophile for Schiff base formation or reductive amination.

e The Phenol (C-2): Provides acidity (pKa ~7-8) and directs ortho-metalation; acts as a
hydrogen bond donor in ligand design.
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e The Bromide (C-4): The "exit vector" for palladium-catalyzed cross-coupling (Suzuki-
Miyaura, Buchwald-Hartwig).

o The Methoxy (C-6): An electron-donating group (EDG) that modulates the electronics of the
ring, often crucial for metabolic stability in medicinal chemistry.
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Figure 1: Structural Reactivity Map highlighting functional handles and associated risks.[1]

GHS Hazard Profiling & Risk Mitigation (SAR-Based)

Note: As a specialized intermediate, specific toxicological data (LD50) may be limited. The
following profile is derived from Structure-Activity Relationship (SAR) analysis of analogous
halogenated salicylaldehydes.

Hazard Classification (GHS)
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Hazard Category

Code

Statement

Mechanism of
Action

Skin Irritation

H315

Causes skin irritation

Phenolic acidity
combined with
aldehyde reactivity
can denature surface

proteins.

Eye Irritation

H319

Causes serious eye
irritation

Aldehydes are
lachrymators; direct
contact causes
immediate nociceptor

activation.

STOT-SE

H335

May cause respiratory

irritation

Inhalation of
dust/vapor triggers

mucosal inflammation.

Sensitization

H317

May cause skin

sensitization

Predicted:
Benzaldehydes can
form haptens with skin
proteins, leading to
allergic contact

dermatitis.

The "Senior Scientist" Protocol: Beyond the Codes

Standard SDSs often miss the nuance of chemical stability.

o Oxidation Risk: The aldehyde is prone to autoxidation to the corresponding benzoic acid (4-

bromo-2-hydroxy-6-methoxybenzoic acid), especially in the presence of light and air. This

appears as a "white crust” on the yellow solid.

o Mitigation: Do not rely solely on the bottle cap. Parafilm is insufficient for long-term storage.

Handling, Storage, & Stability Protocols
Storage Hierarchy (The "Self-Validating" System)
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To ensure reproducibility in biological assays, sample integrity is paramount. Follow this

hierarchy:

Primary Containment: Amber glass vial (UV protection).
Atmosphere: Argon or Nitrogen blanket (prevents autoxidation).

Temperature:2—8°C. (Freezing is acceptable but may cause condensation upon thawing;
refrigeration is optimal).

Desiccation: Store in a secondary container (desiccator) to prevent hydrolysis of the imine-
forming potential.

Protocol: Inert Atmosphere Transfer

Use this workflow when aliquoting for sensitive catalysis.

Equilibration: Allow the vial to reach room temperature before opening (prevents water
condensation).

Purge: Insert a needle connected to an Argon line into the headspace.
Dispense: Weigh out the required amount quickly.

Reseal: Flush headspace with Argon for 10 seconds before capping. Tape with electrical
tape or Parafilm.

Emergency Response Protocols

Standard "flush with water" advice is often insufficient for lipophilic aromatics. This logic flow

ensures minimal tissue damage.
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Exposure Incident

Identify Contact Type
Skin Contact Eye Contact Inhalation
Blot (Do not rub) Rinse 15 min Fresh Air + Oxygen
Remove contaminated clothing (Lifting eyelids) if breathing difficult

Wash with PEG-400 or Soap/Water Seek Ophthalmologist

(Lipophilic removal) (Aldehyde damage check)
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Figure 2: Decision tree for emergency response, prioritizing lipophilic decontamination for skin
contact.

Synthetic Utility & Application

Context: This compound is a "privileged structure” in medicinal chemistry, often used to
synthesize HSP90 inhibitors, anti-inflammatory agents, and Schiff base ligands for metallo-

pharmaceuticals.

Workflow: The "Divergent Synthesis" Approach

Researchers utilize the reactivity difference between the Bromide (harder to activate) and the
Aldehyde (easy to functionalize) to build complex libraries.

Experimental Example: Suzuki-Miyaura Coupling
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e Goal: Functionalize the C-4 position while preserving the aldehyde.
e Reagents: Boronic acid (R-B(OH)z), Pd(PPhs)a (5 mol%), K2COs (2 eq).
¢ Solvent: Dioxane/Water (4:1).

» Critical Step: The presence of the ortho-hydroxyl group (C-2) can poison the catalyst via
coordination.

¢ Solution: Use a mild base or protect the phenol (e.g., as a MOM ether) before coupling if
yields are low.
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Figure 3: Divergent synthetic pathways utilizing the orthogonal reactivity of the scaffold.

Analytical Validation (Self-Check)

When synthesizing or receiving this compound, verify identity via 1H NMR (DMSO-d6).
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e Aldehyde (-CHO): Look for a singlet at ~10.0 - 10.3 ppm.
e Phenol (-OH): Broad singlet, typically ~11.0 - 12.0 ppm (exchangeable).

o Aromatic Protons: Two distinct signals (meta-coupling) if the ring is asymmetric, or a singlet if
symmetric (check substitution pattern).

» Methoxy (-OMe): Strong singlet at ~3.8 ppm.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e To cite this document: BenchChem. [Technical Guide: Lifecycle Management of 4-Bromo-2-
hydroxy-6-methoxybenzaldehyde]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b13979227/docs#technical-guide-lifecycle-
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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